Cas no 928-39-2 (hept-6-yn-2-one)

• Product Name: hept-6-yn-2-one
• CAS No: 928-39-2
• MF: C₇H₁₀O
• MW: 110.153702259064
• MDL: MFCD18822459
• CID: 797245
• PubChem ID: 537394
• Update Time: 2025-08-04

hept-6-yn-2-one Chemical and Physical Properties

Names and Identifiers

• 6-Heptyn-2-one
• 6-Heptyn-2-one (7CI,8CI,9CI)
• hept-6-yn-2-one

• MDL： MFCD18822459
• Inchi： 1S/C7H10O/c1-3-4-5-6-7(2)8/h1H,4-6H2,2H3
• InChI Key： HYDAEDXXFPPLQI-UHFFFAOYSA-N
• SMILES： O=C(C)CCCC#C

Additional information on hept-6-yn-2-one

Hept-6-yn-2-one (CAS No. 928-39-2): A Comprehensive Overview

Hept-6-yn-2-one, also known by its CAS registry number CAS No. 928-39-2, is a compound of significant interest in the fields of organic chemistry and chemical synthesis. This compound, characterized by its enediyne structure, has garnered attention due to its unique properties and potential applications in various scientific domains. Recent advancements in chemical research have further elucidated its structure, reactivity, and utility, making it a focal point for both academic and industrial investigations.

The molecular structure of hept-6-yn-2-one consists of a seven-carbon chain with a ketone group at the second position and an alkyne moiety at the sixth position. This arrangement imparts the compound with distinctive electronic and steric properties, which are pivotal in determining its reactivity and functionality. The presence of the enediyne motif (a conjugated diene adjacent to an alkyne) renders this compound highly reactive under certain conditions, making it a valuable precursor in organic synthesis.

Recent studies have highlighted the potential of hept-6-yn-2-one as a versatile building block in the construction of complex organic molecules. Researchers have demonstrated its utility in the synthesis of natural products, pharmaceutical agents, and advanced materials. For instance, its participation in cycloaddition reactions has been explored to generate cyclic compounds with intricate architectures. Additionally, the compound's ability to undergo metal-catalyzed transformations has opened new avenues for the development of catalytic processes in organic chemistry.

The synthesis of hept-6-yn-2-one has been optimized through various methodologies, including dehydrohalogenation and oxidative coupling reactions. These methods not only enhance the efficiency of production but also ensure better control over the stereochemistry and regioselectivity of the resulting product. Furthermore, advancements in green chemistry have led to the exploration of environmentally friendly routes for synthesizing this compound, aligning with current sustainability goals in the chemical industry.

In terms of applications, hept-6-yn-2-one has shown promise in materials science, particularly in the development of functional polymers and coatings. Its ability to participate in polymerization reactions under specific conditions has made it a candidate for creating materials with tailored mechanical and thermal properties. Additionally, its role as an intermediate in drug discovery has been underscored by recent findings that highlight its potential as a scaffold for bioactive compounds.

The safety and handling of hept-6-yneone are critical considerations due to its reactive nature. Proper storage conditions and protective measures are essential to prevent unintended reactions or hazards during handling. Regulatory guidelines emphasize the importance of adhering to best practices when working with such compounds to ensure both personal safety and environmental protection.

In conclusion, hept-6-yneone (CAS No. 928–39–2) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, coupled with its diverse reactivity, positions it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new facets of this compound's potential, it is poised to play an increasingly significant role in shaping future advancements across multiple disciplines.